Cas no 140914-91-6 (2,4(1H,3H)-Pyrimidinedione, 5-(1-hexynyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-(1-hexynyl)-
• CAS No: 140914-91-6
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 1298728
• PubChem ID: 11679964
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 5-(1-hexynyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(1-hexynyl)-
• 5-hex-1-ynyl-1H-pyrimidine-2,4-dione
• 5-hexynyluracil
• DTXSID60470487
• TUFMBCUUDJKPJB-UHFFFAOYSA-N
• 140914-91-6
• SCHEMBL1050748
• CHEMBL4646150

• Inchi： 1S/C10H12N2O2/c1-2-3-4-5-6-8-7-11-10(14)12-9(8)13/h7H,2-4H2,1H3,(H2,11,12,13,14)
• InChI Key： TUFMBCUUDJKPJB-UHFFFAOYSA-N
• SMILES： O=C1C(C#CCCCC)=CNC(N1)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2